N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C17H18INO3/c1-4-11-10-12(18)8-9-13(11)19-17(20)16-14(21-2)6-5-7-15(16)22-3/h5-10H,4H2,1-3H3,(H,19,20)
• InChI Key: QZVLQTIVDKZMNW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)I)NC(=O)C2=C(C=CC=C2OC)OC
• Molecular Formula: C17H18INO3
• Molecular Weight: 411.23 g/mol

Description

N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide, also known as EIAB, is a chemical compound that has gained attention in scientific research due to its potential as a tool for studying certain biological processes. EIAB is a derivative of the benzamide family of compounds, which have been shown to have various biological activities such as anticancer, antipsychotic, and anticonvulsant effects. In

Mechanism of Action

The mechanism of action of N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide involves its binding to the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is primarily located in the endoplasmic reticulum of cells. When N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide binds to the sigma-1 receptor, it induces a conformational change in the receptor that leads to the activation of downstream signaling pathways. These pathways are involved in various cellular processes such as calcium signaling, cell survival, and neurotransmitter release.
Biochemical and Physiological Effects
N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide can modulate calcium signaling, induce the release of neurotransmitters such as dopamine and acetylcholine, and stimulate the production of neurotrophic factors such as brain-derived neurotrophic factor (BDNF). In vivo studies have shown that N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide can modulate pain perception, reduce anxiety-like behavior, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of this receptor. Additionally, N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide has been shown to have relatively low toxicity in vitro and in vivo, which makes it a safer alternative to other sigma-1 receptor ligands such as haloperidol. However, one limitation of using N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide in lab experiments is its relatively low solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for research involving N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide. One area of research is in the development of new sigma-1 receptor ligands based on the structure of N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide. These ligands could potentially have improved affinity, selectivity, and solubility compared to N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide. Another area of research is in the study of the role of the sigma-1 receptor in various disease states such as neurodegenerative diseases, cancer, and addiction. Finally, the development of new methods for the synthesis of N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide and related compounds could potentially improve the scalability and efficiency of their production.

Scientific Research Applications

N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide has been shown to have potential as a tool for studying certain biological processes. One of the main areas of research involving N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide is in the study of the sigma-1 receptor, a protein that is involved in various cellular processes such as calcium signaling, cell survival, and neurotransmitter release. N-(2-ethyl-4-iodophenyl)-2,6-dimethoxybenzamide has been shown to bind to the sigma-1 receptor with high affinity, making it a useful tool for studying the function of this receptor.